Cas no 7440-42-8 (Boron, Amorphous Powder)

Boron, Amorphous Powder structure
Boron, Amorphous Powder structure
Boron, Amorphous Powder
7440-42-8
B
10.81
MFCD00134034
47453
24856149

Boron, Amorphous Powder Properties

Names and Identifiers

    • Boron
    • Boron powder
    • Boron crystalline
    • Boron powder amorphous
    • Boron pieces
    • Amorphous element boron
    • Boron ICP Standard
    • Boron ICP Std.
    • Spiking Std #1 Method 200.7 (1991)
    • 1000μg
    • 2-Bornyl isovalerate
    • BAEE
    • BORNEOL ISOVALERATE
    • BORNYL ISOPENTANOATE
    • Bornyl-isovalerat
    • Bornyval
    • borohydride radical
    • Boron solution
    • endo-bornyl isovalerate
    • endo-Bornylisovalerat
    • Hysterol
    • B 005910
    • B 004500
    • B 005915
    • B 006020
    • B 006300
    • B 006012
    • B 006041
    • B 005908
    • Borfast
    • Boron atom
    • Boron element
    • Borotrac
    • SB 95
    • SB 95 (boron)
    • Trona
    • Trona(element)
    • V 99
    • +Expand
    • MFCD00134034
    • ZOXJGFHDIHLPTG-UHFFFAOYSA-N
    • 1S/B
    • B

Computed Properties

  • 14.03280
  • 0
  • 0
  • 0
  • 1
  • 0
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • nothing
  • nothing
  • 0

Experimental Properties

  • -1.18390
  • 0.00000
  • 13,1333
  • 3650 ºC
  • 2180 ºC
  • H2O: soluble
  • Brown powder. Boron fiber is a kind of inorganic fiber with high temperature resistance
  • Stable. Substances to be avoided include strong oxidizing agents and strong acids. May decompose on exposure to air - store under nitrogen. Highly flammable.
  • Unburned boron can be dissolved in hot nitric acid, sulfuric acid and molten metals, such as iron, magnesium and aluminum, but not in water.
  • 2.34 g/mL at 25 °C(lit.)

Boron, Amorphous Powder Security Information

  • GHS07 GHS07
  • ED7350000
  • 3
  • 4.1
  • S24/25
  • III
  • III
  • R11
  • 4.1
  • F F Xn Xn
  • UN 3178 4
  • H302
  • III
  • 22
  • Warning
  • Yes
  • 4.1

Boron, Amorphous Powder Customs Data

  • 2804500010

  • China Customs Code:

    2804500010

Boron, Amorphous Powder Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
abcr
AB208560-100 ml
Boron, plasma standard solution, Specpure®, B 1000µg/ml, H3BO3 in H2O; .
 7440-42-8
100 ml
 €106.70 2023-09-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1250818-5g
Boron powder, amorphous & crystalline, -325 mesh, 90%, Mg nominal 5%
 7440-42-8 90%
5g
 ￥92.00 2024-08-09
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R002252-25g
Boron, Amorphous Powder
 7440-42-8 99%(：10-20um)
25g
 ￥232 2023-09-07
YAN FENG KE JI （ BEI JING ） Co., Ltd.
H84453-1g
Boron, Amorphous Powder
 7440-42-8 99.9999% (metals basis)
1g
 ¥2850 2023-09-19

Boron, Amorphous Powder Suppliers

TIAN YUAN HANG CAI （ YING KOU ） KE JI GU FEN Co., Ltd.
Audited Supplier Audited Supplier
(CAS:7440-42-8)
DUAN JING LI
15055646093
duanshengyu@tanyun.com
JIANG SU RUN FENG HE CHENG Technology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:7440-42-8)
CAI JING LI
18662931390
507167383@qq.com
SHANG HAI MAI RUI ER SHENG HUA Technology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:7440-42-8)
HUANG JING LI
18025840623
sz@meryer.com
Beijing HwrkChemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:7440-42-8)
LI SHUANG
13269663372
lishuang@hwrkchemical.com
Nantong Reform Petro-chemical Co.,Ltd
Audited Supplier Audited Supplier
(CAS:7440-42-8)
CAO HAI YAN
19952847550
2143087160@qq.com
SHANG HAI XIAN XIN XIN CAI LIAO Technology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:7440-42-8)
LU ZHANG WEN
19156508223
luchangwen19860@126.com

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